
An In-Depth Technical Guide to the
Benzophenone: Monomethylsulochrin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Monomethylsulochrin

Cat. No.: B161492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Monomethylsulochrin, a naturally occurring benzophenone, has emerged as a molecule of

interest within the scientific community due to its diverse biological activities. This technical

guide provides a comprehensive overview of the discovery, history, chemical properties, and

biological significance of Monomethylsulochrin. Detailed experimental protocols for its

isolation and biological evaluation are presented, alongside a thorough compilation of its known

bioactive data. Furthermore, this document elucidates the proposed mechanism of action

against Leishmania amazonensis and outlines a general workflow for its study, supported by

graphical representations to facilitate understanding.

Introduction: Discovery and History
Monomethylsulochrin is a fungal metabolite belonging to the benzophenone class of

compounds, which are characterized by a diaryl ketone core structure.[1][2] The broader family

of fungal benzophenones has been a subject of scientific investigation since at least 1963.[1]

Monomethylsulochrin has been isolated from various fungal species, most notably from the

genus Aspergillus, including Aspergillus fumigatus and Aspergillus terreus, where it is produced

as a secondary metabolite.[3][4] It has also been identified in other fungi such as Rhizoctonia

and as an endophytic fungus isolated from plants like Albizia lucidior and Bauhinia guianensis.

[5] Its discovery is rooted in the broader exploration of fungal secondary metabolites for novel

bioactive compounds.
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Chemical and Physical Properties
Monomethylsulochrin is chemically defined as methyl 5-hydroxy-2-(2-hydroxy-6-methoxy-4-

methylbenzoyl)-3-methoxybenzoate.[3] Its fundamental chemical and physical properties are

summarized in the table below, derived from computational and experimental data.

Property Value Source

Molecular Formula C₁₈H₁₈O₇

Molecular Weight 346.3 g/mol [3]

Exact Mass 346.10525291 Da [3]

IUPAC Name

methyl 5-hydroxy-2-(2-

hydroxy-6-methoxy-4-

methylbenzoyl)-3-

methoxybenzoate

[3]

CAS Number 10056-14-1 [3]

Appearance Pale yellow crystalline solid

XLogP3 3.3 [3]

Hydrogen Bond Donor Count 2 [3]

Hydrogen Bond Acceptor

Count
7 [3]

Rotatable Bond Count 6 [3]

Spectroscopic Data
The structural elucidation of Monomethylsulochrin has been confirmed through various

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Mass Spectrometry
High-resolution mass spectrometry data has been crucial in determining the molecular formula

of Monomethylsulochrin.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b161492?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Monomethylsulochrin
https://pubchem.ncbi.nlm.nih.gov/compound/Monomethylsulochrin
https://pubchem.ncbi.nlm.nih.gov/compound/Monomethylsulochrin
https://pubchem.ncbi.nlm.nih.gov/compound/Monomethylsulochrin
https://pubchem.ncbi.nlm.nih.gov/compound/Monomethylsulochrin
https://pubchem.ncbi.nlm.nih.gov/compound/Monomethylsulochrin
https://pubchem.ncbi.nlm.nih.gov/compound/Monomethylsulochrin
https://pubchem.ncbi.nlm.nih.gov/compound/Monomethylsulochrin
https://pubchem.ncbi.nlm.nih.gov/compound/Monomethylsulochrin
https://www.benchchem.com/product/b161492?utm_src=pdf-body
https://www.benchchem.com/product/b161492?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Ion Mode Precursor m/z Molecular Formula

LC-ESI-MS Positive ([M+H]⁺) 347.112 C₁₈H₁₈O₇

APCI-MS Positive ([M+H]⁺) 347 C₁₈H₁₈O₇

APCI-MS data reported in a study on compounds from Aspergillus sp. EJC08 confirmed the

molecular formula C18H18O7.[5]

NMR Spectroscopy
¹H and ¹³C NMR data provide the detailed structural framework of the molecule. Key chemical

shifts are indicative of the two aromatic rings and the benzophenonic carbonyl group.

Nucleus Key Chemical Shifts (δ)

¹³C NMR
A signal at δ 199.4 is assigned to the

benzophenonic carbonyl carbon.

¹H NMR
Signals are consistent with the presence of two

aromatic rings.

Detailed 1D and 2D NMR experiments have been used to confirm the connectivity of the

molecule.[5][6]

Biological Activity
Monomethylsulochrin has demonstrated a range of biological activities, with notable effects

against protozoan parasites and bacteria. However, some studies have reported weak or no

antifungal activity.[7]
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Organism Assay Type Activity Metric Value

Leishmania

amazonensis(promast

igote)

In vitro IC₅₀ 18.04 ± 1.11 µM

Leishmania

amazonensis(intracell

ular amastigote)

In vitro IC₅₀ 5.09 ± 1.06 µM

BALB/c peritoneal

macrophages
Cytotoxicity CC₅₀ 91.63 ± 1.28 µM

Staphylococcus

aureus
MIC MIC 31.25 µg/mL

Helicobacter pylori MIC MIC 10 µg/mL

Experimental Protocols
Isolation of Monomethylsulochrin from Aspergillus sp.
This protocol is based on methodologies described for the isolation of Monomethylsulochrin
from fungal biomass.[7]

1. Fungal Culture:

Inoculate mycelia of Aspergillus sp. into 1 L Erlenmeyer flasks containing 200 g of rice and

100 mL of sterile water.

Incubate the flasks at 25°C for 28 days.

2. Extraction:

Macerate the resulting fungal biomass with ethyl acetate.

Filter the mixture and evaporate the ethyl acetate solution under reduced pressure to obtain

a crude extract.

3. Chromatographic Purification:
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Subject the crude extract to column chromatography on silica gel, eluting with a gradient of

n-hexane and ethyl acetate.

Collect fractions and monitor by thin-layer chromatography.

Pool fractions containing Monomethylsulochrin and further purify using preparative High-

Performance Liquid Chromatography (HPLC).

A typical preparative HPLC setup would involve a C18 column with a gradient elution of

methanol and water.[6]

In Vitro Anti-leishmanial Activity Assay
This protocol outlines the evaluation of Monomethylsulochrin against Leishmania

amazonensis.[7]

1. Promastigote Assay:

Culture L. amazonensis promastigotes in appropriate medium.

Expose the promastigotes to varying concentrations of Monomethylsulochrin.

After a set incubation period (e.g., 24 hours), determine the viability of the promastigotes

using a suitable method, such as resazurin assay or direct counting.

Calculate the IC₅₀ value, which is the concentration of the compound that inhibits 50% of the

parasite growth.

2. Intracellular Amastigote Assay:

Infect peritoneal macrophages (e.g., from BALB/c mice) with L. amazonensis promastigotes

and allow them to differentiate into amastigotes.

Treat the infected macrophages with different concentrations of Monomethylsulochrin.

After the treatment period, fix and stain the cells (e.g., with Giemsa).

Determine the number of intracellular amastigotes per 100 macrophages by light microscopy.
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Calculate the IC₅₀ value for the intracellular amastigotes.

3. Cytotoxicity Assay:

Culture peritoneal macrophages in the presence of varying concentrations of

Monomethylsulochrin.

Assess cell viability using a standard method like the MTT assay.

Calculate the CC₅₀ value, which is the concentration that is cytotoxic to 50% of the host cells.

Mechanism of Action and Signaling Pathways
Studies on the anti-leishmanial activity of Monomethylsulochrin suggest that its mechanism

of action involves the disruption of mitochondrial function in the parasite.[7][8]

Monomethylsulochrin
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Caption: Proposed mechanism of action of Monomethylsulochrin against Leishmania

amazonensis.

Ultrastructural analysis of treated promastigotes has revealed atypical vacuoles, changes in the

outer mitochondrial membrane, and an abnormal disposition of the kinetoplast.[7] Furthermore,

molecular docking studies have proposed that Monomethylsulochrin may act as an inhibitor

of sterol 14-alpha-demethylase (CYP51), a key enzyme in the sterol biosynthesis pathway of

the parasite.[8]

Experimental and Analytical Workflow
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The study of Monomethylsulochrin, from its source to the determination of its biological

activity, follows a systematic workflow.

Isolation and Purification

Structural Elucidation and Bioactivity

Fungal Culture
(e.g., Aspergillus sp.)

Solvent Extraction
(Ethyl Acetate)

Crude Extract

Column Chromatography
(Silica Gel)

Fractions

Preparative HPLC

Pure Monomethylsulochrin

Spectroscopic Analysis
(NMR, MS)

Biological Assays
(Antimicrobial, Antiparasitic)

Structure Confirmation Biological Activity Data
(MIC, IC50)
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Click to download full resolution via product page

Caption: General workflow for the isolation, purification, and analysis of

Monomethylsulochrin.

Conclusion
Monomethylsulochrin stands out as a fungal benzophenone with significant therapeutic

potential, particularly as an anti-leishmanial agent. Its well-defined chemical structure, coupled

with a growing body of evidence on its biological activity and mechanism of action, makes it a

compelling candidate for further investigation in drug discovery and development. The detailed

protocols and data presented in this guide are intended to serve as a valuable resource for

researchers in the field, facilitating future studies aimed at unlocking the full potential of this

natural product.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.researchgate.net/publication/362913212_Monomethylsulochrin_isolated_from_biomass_extract_of_Aspergillus_sp_against_Leishmania_amazonensis_In_vitro_biological_evaluation_and_molecular_docking
https://www.benchchem.com/product/b161492#discovery-and-history-of-the-benzophenone-monomethylsulochrin
https://www.benchchem.com/product/b161492#discovery-and-history-of-the-benzophenone-monomethylsulochrin
https://www.benchchem.com/product/b161492#discovery-and-history-of-the-benzophenone-monomethylsulochrin
https://www.benchchem.com/product/b161492#discovery-and-history-of-the-benzophenone-monomethylsulochrin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b161492?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

